Cas no 1306629-10-6 (N-(4-Bromobenzyl)-4-chlorobenzamide)

• Product Name: N-(4-Bromobenzyl)-4-chlorobenzamide
• CAS No: 1306629-10-6
• MF: C₁₄H₁₁BrClNO
• MW: 324.60024189949
• CID: 2604994
• PubChem ID: 61400421
• Update Time: 2024-11-02

N-(4-Bromobenzyl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromobenzyl)-4-chlorobenzamide
• STL189073
• N-[(4-bromophenyl)methyl]-4-chlorobenzamide
• 1306629-10-6
• starbld0006291
• AKOS010660402
• SCHEMBL5647805

• MDL： MFCD13481960
• Inchi： 1S/C14H11BrClNO/c15-12-5-1-10(2-6-12)9-17-14(18)11-3-7-13(16)8-4-11/h1-8H,9H2,(H,17,18)
• InChI Key： QAKLFFYRYQHLEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 322.97125g/mol
• Monoisotopic Mass: 322.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1